Cas no 1260671-47-3 (2-Chloro-4-isocyanatoquinoline)

• Product Name: 2-Chloro-4-isocyanatoquinoline
• CAS No: 1260671-47-3
• MF: C₁₀H₅ClN₂O
• MW: 204.612500905991
• CID: 6268206
• PubChem ID: 72213757
• Update Time: 2024-01-13

2-Chloro-4-isocyanatoquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-6730457
• 2-CHLORO-4-ISOCYANATOQUINOLINE
• AB74228
• 1260671-47-3
• 2-Chloro-4-isocyanatoquinoline

• Inchi： 1S/C10H5ClN2O/c11-10-5-9(12-6-14)7-3-1-2-4-8(7)13-10/h1-5H
• InChI Key： LUUUATZGGWEEDV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC=CC2=N1)N=C=O

Computed Properties

• Exact Mass: 204.0090405g/mol
• Monoisotopic Mass: 204.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.3Ų